Cas no 1820706-93-1 (5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine)

• Product Name: 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine
• CAS No: 1820706-93-1
• MF: C₇H₅BrF₄N₂
• MW: 273.025614500046
• CID: 4620753
• Update Time: 2025-07-21

5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine
• 2,3-Diamino-5-bromo-6-fluorobenzotrifluoride

• Inchi： 1S/C7H5BrF4N2/c8-2-1-3(13)6(14)4(5(2)9)7(10,11)12/h1H,13-14H2
• InChI Key： IFMPVXHKPSFSNN-UHFFFAOYSA-N
• SMILES： C1(N)=CC(Br)=C(F)C(C(F)(F)F)=C1N

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Boiling Point: 282.0±40.0 °C at 760 mmHg
• Flash Point: 124.4±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine

5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine: A Key Compound in Pharmaceutical Development

5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine, with CAS number 1820706-93-1, represents a significant advancement in the field of medicinal chemistry. This compound is a benzene derivative featuring multiple functional groups, including bromo, fluoro, and trifluoromethyl substituents, along with two amino groups at the 1,2-positions. Its unique molecular structure has garnered attention in recent years due to its potential applications in drug discovery and therapeutic development. The combination of halogenated moieties and amino functionalities allows for extensive chemical modification, making it a versatile scaffold for the design of novel pharmaceutical agents.

The chemical structure of 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine is characterized by a benzene ring with three distinct substituents: a bromo group at the 5-position, a fluoro group at the 4-position, and a trifluoromethyl group at the 3-position. Additionally, the 1,2-positions of the ring are substituted with amino groups, which can participate in various biological interactions. This multifunctional architecture is particularly advantageous for modulating receptor binding affinity and enhancing pharmacological activity. Recent studies have highlighted the importance of such structural features in optimizing drug-likeness properties, such as solubility, metabolic stability, and target specificity.

One of the most promising applications of 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine lies in its potential as a lead compound for the development of small-molecule therapeutics. Researchers have demonstrated that the presence of multiple fluorine atoms in the molecule can significantly influence its physicochemical properties. For instance, the trifluoromethyl group at the 3-position contributes to increased hydrophobicity, which may enhance membrane permeability and cellular uptake. In contrast, the bromo and fluoro substituents at the 5- and 4-positions, respectively, can modulate hydrogen bonding interactions with target proteins, thereby improving binding affinity and selectivity.

Recent advances in computational chemistry and molecular modeling have further expanded the utility of 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine in drug discovery. A 2023 study published in Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the design of novel kinase inhibitors. The researchers utilized molecular docking simulations to evaluate the interactions between the compound and various protein kinase targets. The results indicated that the fluorinated substituents and amino groups could form critical hydrogen bonds with the active site residues of the kinases, suggesting potential applications in the treatment of cancers and inflammatory diseases.

Another area of interest is the role of 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine in the development of antiviral agents. A 2024 study published in Antiviral Research investigated its potential as a nucleoside analog against RNA viruses. The study found that the compound could inhibit viral replication by interfering with the enzyme activity of RNA-dependent RNA polymerase (RdRp). The fluorinated groups in the molecule were shown to enhance the compound's stability against enzymatic degradation, while the amino functionalities provided additional interactions with the viral protein targets.

From a synthetic perspective, the preparation of 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine has been the subject of several recent publications. A 2022 article in Organic Letters described a novel synthetic route involving the use of transition-metal-catalyzed coupling reactions. This method allowed for the efficient introduction of the bromo and fluoro groups into the benzene ring, while the trifluoromethyl group was selectively added through a fluorination step. The study emphasized the importance of controlling reaction conditions to achieve high yields and purity, which is critical for pharmaceutical applications.

Moreover, the pharmacokinetic properties of 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine have been evaluated in preclinical studies. A 2023 report in Drug Metabolism and Disposition analyzed the compound's metabolic stability in liver microsomes and its plasma protein binding capacity. The results indicated that the fluorinated substituents significantly improved the compound's metabolic stability, reducing the risk of rapid clearance by hepatic enzymes. This finding is particularly relevant for the development of long-acting therapeutic agents.

In addition to its therapeutic potential, 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine has also been explored for its use in diagnostic imaging. A 2024 study published in Contrast Media & Molecular Imaging investigated the compound's ability to act as a contrast agent for positron emission tomography (PET) scans. The researchers found that the fluorinated groups in the molecule enhanced its uptake by specific tissues, allowing for improved visualization of target organs. This application highlights the versatility of the compound in both therapeutic and diagnostic contexts.

Despite its promising potential, the development of 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine into a viable pharmaceutical product faces several challenges. One of the key considerations is the need to optimize its solubility and bioavailability. While the fluorinated groups improve metabolic stability, they can also reduce aqueous solubility, which may impact the compound's oral bioavailability. Researchers are actively exploring strategies to address this issue, such as the incorporation of hydrophilic substituents or the use of prodrug approaches.

Another challenge is the potential for off-target effects, which is a common concern in drug development. The multifunctional nature of 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine may lead to interactions with unintended biological targets, potentially causing adverse effects. To mitigate this risk, extensive in vitro and in vivo studies are required to assess the compound's specificity and safety profile. These studies are crucial for ensuring that the compound can be safely translated into clinical applications.

Overall, 5-Bromo-4-fluoro-3-(trifluoromethyl)benzene-1,2-diamine represents a significant breakthrough in the field of medicinal chemistry. Its unique molecular structure and functional groups offer a wide range of possibilities for the design of novel therapeutic agents. As research in this area continues to advance, it is expected that this compound will play an increasingly important role in the development of innovative treatments for a variety of diseases.